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Compound of Interest

Compound Name:
2-Amino-1,5-

naphthalenedisulfonic acid

Cat. No.: B168413 Get Quote

2-Amino-1,5-naphthalenedisulfonic Acid: Not a
Conventional pH Indicator
Despite extensive research, there is no scientific literature or established protocol to support

the use of 2-Amino-1,5-naphthalenedisulfonic acid as a standalone visual pH indicator. This

compound, a vital intermediate in the synthesis of various azo dyes, does not appear to exhibit

the distinct, pH-dependent color changes characteristic of common acid-base indicators.

Researchers, scientists, and drug development professionals should be aware that while 2-
Amino-1,5-naphthalenedisulfonic acid is a cornerstone in the creation of colorful

substances, its own properties in solution do not lend themselves to direct use for visually

determining pH. The primary application of this compound lies in its chemical reactivity to form

a diverse range of azo dyes, which themselves may have pH-sensitive properties.

Physicochemical Properties
While not a visual pH indicator, understanding the basic physicochemical properties of 2-
Amino-1,5-naphthalenedisulfonic acid is crucial for its application in dye synthesis.
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Property Value

Molecular Formula C₁₀H₉NO₆S₂

Molecular Weight 303.31 g/mol

pKa -0.51 ± 0.40 (Predicted)

Appearance Beige to off-white powder

Solubility Soluble in water

Application in Azo Dye Synthesis
The significance of 2-Amino-1,5-naphthalenedisulfonic acid is in its role as a diazo

component. Through a process called diazotization, the amino group (-NH₂) on the

naphthalene ring is converted into a diazonium salt (-N₂⁺). This highly reactive intermediate is

then coupled with other aromatic compounds (coupling components) to form azo dyes. The

resulting azo compounds possess extended conjugated systems which are responsible for

their vibrant colors. The final color and pH sensitivity of the synthesized dye are determined by

the chemical structures of both the diazo component and the coupling component.

A generalized workflow for the synthesis of an azo dye using 2-Amino-1,5-
naphthalenedisulfonic acid is outlined below.

Starting Material Diazotization Intermediate Azo Coupling Final Product
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Figure 1. Generalized workflow for azo dye synthesis.

Conclusion for Researchers
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In summary, 2-Amino-1,5-naphthalenedisulfonic acid is a critical precursor in the dye

industry and not a direct-use pH indicator. Professionals seeking to utilize this compound

should focus on its well-documented role in the synthesis of azo dyes. For applications

requiring pH indication, it is recommended to select established and well-characterized pH

indicators with known color transition ranges and protocols. The exploration of newly

synthesized azo dyes derived from 2-Amino-1,5-naphthalenedisulfonic acid for potential pH-

indicating properties could be a valid area of research, but would require extensive

experimental validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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